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Compound of Interest |

Compound Name: 3-(Bromomethyl)cyclohexan-1-one
CAS No.: 168278-83-9
Cat. No.: B2947957
. J

CAS Registry Number: 168278-83-9 Formula:
Molecular Weight: 191.07 g/mol [1]

Introduction: The Alkylating Challenge

In medicinal chemistry and lead optimization, 3-(bromomethyl)cyclohexan-1-one serves as a
critical bifunctional building block. Its structure combines a reactive primary alkyl bromide
(electrophile) with a cyclohexanone core (dipole/hydrogen bond acceptor), making it invaluable
for constructing spirocycles or functionalizing heterocycles.

However, the very features that make it synthetically useful—high electrophilicity and
lipophilicity—render it a significant occupational hazard. Unlike commodity solvents, this
compound lacks extensive historical toxicological data. Therefore, this guide applies the
Precautionary Principle, categorizing it based on its Structure-Activity Relationship (SAR) as a
potent alkylating agent and sensitizer.

Hazard Identification & Mechanistic Toxicology[2]
GHS Classification (Derived)

While specific regulatory harmonized classifications may vary by region for research
intermediates, the following GHS classifications are scientifically mandated based on the
compound's functional group reactivity (primary alkyl halide):
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Hazard Class Category H-Code Hazard Statement
o Toxic/Harmful if
Acute Toxicity (Oral) 3/4 H301/H302
swallowed.[2][3]
Skin Causes skin irritation.
. - 2 H315
Corrosion/Irritation [2][3][41[5]
Causes serious eye
Serious Eye Damage 1 H318 damage (Risk of
corneal alkylation).
) o May cause an allergic
Skin Sensitization 1 H317 . )
skin reaction.
STOT - Single May cause respirato
J 3 H335 o Y _ P i
Exposure irritation.[2][3][4]
Suspected of causing
Germ Cell genetic defects
2 H341

Mutagenicity

(Mechanistic

inference).

Mechanism of Toxicity: The Alkylation Pathway

The primary hazard stems from the bromomethyl group (-CH2Br). This is a primary alkyl halide

prone to

reactions. Upon contact with biological tissue, it acts as a "soft" electrophile, preferentially
targeting "soft" nucleophiles such as the thiol (-SH) groups in cysteine residues of proteins or

the N-7 position of guanine in DNA.

e Haptenization: The compound binds covalently to skin proteins (keratinocytes), forming a

hapten-carrier complex. This triggers the Langerhans cells, leading to T-cell mediated

sensitization (Allergic Contact Dermatitis).

o Cytotoxicity: Alkylation of essential enzymes leads to cell death, manifesting as necrosis

(chemical burns) in the eyes or respiratory tract.
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Visualizing the Hazard Pathway

The following diagram illustrates the biological interaction mechanism and the resulting safety
logic.
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DNA Adducts
(Genotoxicity Risk/H341)
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Caption: Mechanistic pathway of toxicity showing how the electrophilic bromomethyl group
targets biological nucleophiles.

Handling & Storage Protocols
Engineering Controls

o Primary Containment: All operations (weighing, transfer, reaction) must be performed inside
a certified Chemical Fume Hood.

 Airflow: Maintain face velocity >100 fpm.

o Closed Systems: For reactions >5g, use Schlenk lines or closed reactor vessels to prevent
vapor release.

Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for alkyl bromides due to rapid permeation.
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PPE Type Specification Rationale

) Silver Shield / Laminate (0.025 Impermeable to small halo-
Gloves (Primary)

mm) organics.

Nitrile (Double layer, >0.11 Mechanical protection for the
Gloves (Secondary) ) .

mm) inner laminate glove.

] Prevent splash entry; safety
) Chemical Goggles + Face ]
Eye Protection Shield glasses are inadequate for
ie
lachrymators/alkylators.

Resnirat P100/0V Cartridge (if outside Protection against organic
espirator
P Y hood) vapors and particulates.

Storage Stability

o Temperature: Store at 2—8°C (Refrigerated).

o Atmosphere: Inert gas (Argon/Nitrogen) recommended. Alkyl bromides can degrade via
hydrolysis or light exposure (releasing HBr).

e Segregation: Keep away from Strong Bases (induces elimination to exocyclic enones) and
Nucleophiles (amines, thiols).

Emergency Response & Decontamination
Spill Response Workflow

In the event of a spill, do not simply wipe with paper towels. You must chemically neutralize the

electrophile.
Decontamination Solution: 10% Sodium Thiosulfate (

) in water.

o Chemistry: Thiosulfate is a potent nucleophile that rapidly reacts with the alkyl bromide to
form a non-toxic Bunte salt (

), displacing the bromide.
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Spill Detected

1. Evacuate Area
(Alert Lab Personnel)

2. Don PPE
(Silver Shield Gloves, Goggles, Resp)

3. Contain with Absorbent
(Vermiculite/Sand)

4. Apply Decon Solution
(10% Na2S203)

y

5. Wait 15-30 Mins
(Allow chemical neutralization)

6. Collect as Haz Waste
(Label: Halogenated Organic)

Click to download full resolution via product page

Caption: Step-by-step spill response protocol emphasizing chemical neutralization over simple
absorption.

First Aid Measures

o Eye Contact: Immediate irrigation for 15 minutes.[4][6] Time is critical to prevent corneal
opacity. Consult an ophthalmologist immediately.
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Skin Contact: Wash with soap and water.[2][4][5][6] Do not use alcohol (ethanol/isopropanol);
solvents may enhance skin penetration of the alkyl bromide.

Inhalation: Move to fresh air. If pulmonary edema symptoms (coughing, wheezing) develop,
seek medical attention.

Synthesis & Disposal Considerations
Reaction Safety Profile

When using 3-(bromomethyl)cyclohexan-1-one in synthesis:

Exotherm Risk: Reactions with amines or strong bases can be exothermic.

Side Products: Elimination reactions may generate HBr gas. Ensure the reaction vessel is

vented through a scrubber (base trap).

Waste Disposal

Stream: Halogenated Organic Waste.

Pre-treatment: It is good practice to quench reaction mixtures with an amine or thiosulfate
before disposal to destroy residual alkylating potential.

Prohibition: Never dispose of down the drain. Highly toxic to aquatic life (Long-term effects).

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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